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Abstract
Phenylsodium (C₆H₅Na) is a highly reactive organosodium compound that serves as a potent

base and nucleophile in organic synthesis. This guide provides a comprehensive overview of

the known physical and chemical properties of solid phenylsodium, with a focus on data

relevant to its handling, reactivity, and application in research and development. Due to its

pyrophoric nature, stringent safety protocols are essential when working with this reagent. This

document summarizes available quantitative data, outlines detailed experimental protocols for

its synthesis and key reactions, and provides visualizations of these processes.

Physical Properties
Solid phenylsodium is a yellowish-white amorphous powder.[1] Early syntheses yielded a light

brown powder, which was later found to be contaminated with sodium amalgam.[1] Pure

phenylsodium is pyrophoric and ignites readily upon exposure to air.[1]

Table 1: Physical Properties of Phenylsodium
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Property Value Source

Chemical Formula C₆H₅Na [1][2]

Molar Mass 100.096 g·mol⁻¹ [1][2]

Appearance
Yellowish-white amorphous

powder
[1]

Melting Point Decomposes [1]

Solubility in Water Reacts violently [1]

Solubility in Organic Solvents

Insoluble in hydrocarbons.

Reacts with ethers.[1]

Complexes with phenyllithium

can be soluble in ether.[1]

Complexes with magnesium

alkoxides are soluble in

benzene.[1]

Chemical Properties and Reactivity
Phenylsodium is a powerful base and nucleophile, making it a valuable but highly reactive

reagent in organic synthesis. Its reactivity is comparable to that of phenyl Grignard reagents,

though it is less commonly used due to its hazardous nature.[1]

Pyrophoricity and Stability
Solid phenylsodium is highly pyrophoric and will ignite spontaneously in air.[1] It also reacts

explosively with water. Therefore, it must be handled under an inert atmosphere (e.g., nitrogen

or argon) at all times.

Cross-Coupling Reactions
Phenylsodium participates in cross-coupling reactions with various electrophiles. A notable

example is its involvement in the Wurtz-Fittig reaction, which can proceed through either a

radical or an organoalkali mechanism. In the organoalkali pathway, an organosodium

intermediate is formed, which then acts as a nucleophile.
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Reaction with Alkyl Halides: Phenylsodium reacts with alkyl halides to form alkylated

benzene derivatives. For instance, the reaction with ethyl bromide yields ethylbenzene.[1]

C₆H₅Na + CH₃CH₂Br → C₆H₅CH₂CH₃ + NaBr

Reaction with Aryl Halides: The reaction with aryl halides, such as bromobenzene, leads to

the formation of biphenyl.[1]

C₆H₅Na + C₆H₅Br → C₆H₅-C₆H₅ + NaBr

Metallation Reactions
As a strong base, phenylsodium can deprotonate a variety of organic compounds, a process

known as metallation. The resulting organosodium compounds can then be used in subsequent

reactions.

Metallation of Toluene: Phenylsodium can metallate toluene to produce benzylsodium,

which is a useful nucleophile. This reaction is often carried out by synthesizing

phenylsodium in situ in toluene.[1]

C₆H₅Na + C₆H₅CH₃ → C₆H₆ + C₆H₅CH₂Na

The success of the metallation can be confirmed by quenching the reaction with carbon

dioxide, followed by acidification to yield phenylacetic acid.[1]

Spectroscopic and Structural Data
Detailed spectroscopic data for solid, unsolvated phenylsodium is scarce in the literature,

likely due to its instability and pyrophoric nature.

NMR and IR Spectroscopy: To the best of our knowledge, published solid-state NMR or IR

spectra of pure phenylsodium are not available.

Crystal Structure: The crystal structure of unsolvated phenylsodium has not been

determined. However, the structure of its dimer adduct with pentamethyldiethylenetriamine

(PMDTA), [PhNa(PMDTA)]₂, has been elucidated through X-ray crystallography.[1] In this

dimeric structure, the sodium cation is coordinated to the phenyl group and the nitrogen

atoms of the PMDTA ligand. The larger ionic radius of sodium compared to lithium results in
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a dimeric structure, in contrast to the monomeric adduct formed by phenyllithium with

PMDTA.[1]

Experimental Protocols
Extreme caution must be exercised when performing these experiments. All manipulations

should be carried out in a certified fume hood under an inert atmosphere by trained personnel

with appropriate personal protective equipment.

Synthesis of Phenylsodium from Chlorobenzene
This protocol is adapted from a procedure reported in the Journal of the American Chemical

Society.

Materials:

Toluene, anhydrous

Sodium metal, as a sand or dispersion

Chlorobenzene, anhydrous

Dry nitrogen or argon gas

Schlenk flask or a three-necked round-bottom flask equipped with a mechanical stirrer, a

condenser, and a dropping funnel.

Procedure:

Under a positive pressure of dry nitrogen, add 150 mL of anhydrous toluene and 11.5 g (0.5

gram-atom) of sodium sand to the reaction flask.

Begin vigorous stirring to maintain the sodium as a fine suspension.

Slowly add a solution of 22.5 g (0.2 mole) of anhydrous chlorobenzene in 50 mL of

anhydrous toluene from the dropping funnel to the stirred sodium suspension at room

temperature.
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An exothermic reaction is expected to start after approximately 45 minutes. Maintain the

reaction temperature below 40°C using a cooling bath (e.g., a water bath).

Continue stirring for a total of 2 hours. The formation of a black sediment indicates the

presence of phenylsodium.

The resulting suspension of phenylsodium in toluene should be used immediately for

subsequent reactions.

Yield Determination (Quenching with CO₂):

Pour the phenylsodium suspension over an excess of crushed solid carbon dioxide (dry

ice).

After the reaction has subsided, cautiously add a dilute acid (e.g., HCl) to neutralize the

mixture.

Extract the aqueous layer with an organic solvent (e.g., diethyl ether).

Dry the organic extracts over an anhydrous salt (e.g., MgSO₄), filter, and concentrate under

reduced pressure to isolate benzoic acid.

The yield of phenylsodium can be calculated based on the mass of the obtained benzoic

acid. An 87% yield has been reported for this method.

Metallation of Toluene with Phenylsodium
This protocol describes the in-situ formation of phenylsodium followed by the metallation of

toluene to form benzylsodium.

Materials:

Toluene, anhydrous

Sodium metal, as a sand or dispersion

Chlorobenzene, anhydrous
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Dry nitrogen or argon gas

Reaction setup as described in section 4.1.

Procedure:

Follow steps 1-5 of the phenylsodium synthesis protocol (section 4.1), using toluene as the

solvent. This will generate a suspension of phenylsodium in toluene.

Heat the reaction mixture to boiling and reflux for 1-1.5 hours. During this time, the

phenylsodium will react with the toluene solvent to form benzylsodium. The color of the

solution may change to brick-red and then back to black.

The resulting suspension containing benzylsodium can be used for subsequent nucleophilic

addition reactions.

Visualizations
Experimental Workflow for Phenylsodium Synthesis
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Caption: Workflow for the synthesis of phenylsodium.
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Reaction Pathway for Metallation of Toluene
Phenylsodium

C₆H₅Na

Metallation
(Deprotonation)

Toluene

C₆H₅CH₃

Benzene

C₆H₆

Benzylsodium

C₆H₅CH₂Na

Click to download full resolution via product page

Caption: Metallation of toluene by phenylsodium.

Safety and Handling
Phenylsodium is a highly hazardous material and requires strict safety precautions.

Pyrophoricity: Always handle solid phenylsodium and its solutions under an inert

atmosphere (e.g., in a glovebox or using Schlenk techniques) to prevent spontaneous

ignition upon contact with air.

Reactivity with Water: Phenylsodium reacts violently with water. Ensure all glassware and

solvents are rigorously dried before use.

Personal Protective Equipment (PPE): Wear a flame-retardant lab coat, chemical splash

goggles, a face shield, and appropriate gloves (e.g., nitrile gloves under neoprene or butyl

rubber gloves) when handling phenylsodium.

Fire Safety: Keep a Class D fire extinguisher (for combustible metals) or a container of sand

readily accessible. Do not use water or carbon dioxide fire extinguishers on fires involving

organosodium compounds.
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Disposal: Unreacted phenylsodium must be quenched carefully. This is typically done by

slowly adding a less reactive alcohol, such as isopropanol or tert-butanol, at low

temperatures, followed by the addition of water and then neutralization with acid. All disposal

procedures should be carried out by trained personnel.

Conclusion
Solid phenylsodium is a powerful reagent with significant applications in organic synthesis,

particularly in reactions requiring a strong base or a phenyl nucleophile. Its utility is, however,

counterbalanced by its extreme reactivity and hazardous nature. A thorough understanding of

its properties, coupled with meticulous adherence to safety protocols, is paramount for its safe

and effective use in a research or industrial setting. Further research to obtain detailed

spectroscopic and quantitative solubility data would be beneficial for a more complete

characterization of this important organometallic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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